Cas no 518-69-4 (Corydaline)

Tetrahydropalmatine A is a chemical with molecular formula c22h27no4< Br>

Corydaline structure

Product Name:Corydaline

CAS No:518-69-4

Molecular Formula:C₂₂H₂₇NO₄

Molecular Weight:369.4541

MDL:MFCD00076019

CID:37961

PubChem ID:101301

Corydaline Properties

Names and Identifiers

- Corydaline
- (13s-e)-thyl
- 2,3,9,10-tetramethoxy-13-alpha-methyl-13a-beta-berbin
- 2,3,9,10-tetramethoxy-13-methyl-berbin
- 6h-dibenzo(a,g)quinolizine,5,8,13,13a-tetrahydro-2,3,9,10-tetramethoxy-13-me
- corydalin
- (+) CORYDALINE
- CORYDALINE, (+)
- (+)- Corydaline
- (13S,13aR)-2,3,9,10-tetramethoxy-13-methyl-6,8,13,13a-tetrahydro-5H-isoquinolino[2,1-b]isoquinoline
- Berbine,2,3,9,10-tetramethoxy-13-methyl
- d-Corydalin
- (+)-Corydaline
- d-Corydaline
- 08N392L8VX
- BRD-K13148078-001-01-2
- MEGxp0_000624
- Corydalis A
- CHEBI:14027
- NSC-298182
- (13SR,13Ars)-5,8,13,13a-tetrahydro-2,3,9,10-tetramethoxy-13-methyl-6H-dibenzo(a,g)-quinolizine
- 13a-beta-Berbine, 2,3,9,10-tetramethoxy-13-alpha-methyl-
- CCG-208480
- SR-05000002225
- 6MUC9717YK
- 7,8,13,13.ALPHA.-TETRAHYDROCORYDALINE
- Berbine, 2,3,9,10-tetramethoxy-13beta-methyl-, (+/-)-
- Q15410920
- NS00094840
- 6H-Dibenzo(a,g)quinolizine, 5,8,13,13a-tetrahydro-2,3,9,10-tetramethoxy-13-methyl-, trans-(+/-)-
- 6H-Dibenzo(a,g)quinolizine, 5,8,13,13a-tetrahydro-2,3,9,10-tetramethoxy-13-methyl-, (13R,13aS)-rel-
- C-7350
- DTXSID90199735
- NSC 406036
- Berbine, 2,3,9,10-tetramethoxy-13-methyl-
- UNII-6MUC9717YK
- BRN 0096972
- 2,3,9,10-tetramethoxy-13beta-methyl-13abeta-berbine
- NSC-406036
- 6018-35-5
- SCHEMBL230676
- (13S,13AR)-5,8,13,13A-TETRAHYDRO-2,3,9,10-TETRAMETHOXY-13-METHYL-6H-DIBENZO(A,G)-QUINOLIZINE
- Corydaline DL-form [MI]
- 6H-Dibenzo(a,g)quinolizine, 5,8,13,13a-tetrahydro-2,3,9,10-tetramethoxy-13-methyl-, (13S-trans)-
- ACon1_000349
- (+/-)-Corydaline
- UNII-08N392L8VX
- SR-05000002225-2
- (13S,13aR)-2,3,9,10-tetramethoxy-13-methyl-5,8,13,13a-tetrahydro-6H-isoquino[3,2-a]isoquinoline
- (+)-Corydaline;Corydalin
- Corydaline, (+/-)-
- EX-A6789
- TCMDC-143075
- CHEMBL2165401
- 13abeta-Berbine, 2,3,9,10-tetramethoxy-13alpha-methyl-
- 2,3,9,10-Tetramethoxy-13-methylberbine
- 5-21-06-00173 (Beilstein Handbook Reference)
- 6H-Dibenzo(a,g)quinolizine, 5,8,13,13a-tetrahydro-2,3,9,10-tetramethoxy-13-methyl-, (13S-E)-
- ACon0_001192
- HY-N0923
- s9252
- AKOS030242363
- AC-35003
- CORYDALINE [MI]
- 6H-DIBENZO(A,G)QUINOLIZINE, 5,8,13,13A-TETRAHYDRO-2,3,9,10-TETRAMETHOXY-13-METHYL-, (13S,13AR)-
- BERBINE, 2,3,9,10-TETRAMETHOXY-13.BETA.-METHYL-, (+/-)-
- CS-4248
- 518-69-4
- SCHEMBL20759649
- Corydaline, (+)-
- NSC406036
- WLN: T D6 B666 KN&TT&J C1 GO1 HO1 PO1 QO1
- FT-0624067
- NSC298182
- 2,3,9,10-Tetramethoxy-13-methyl-5,8,13,13a-tetrahydro-6H-isoquinolino[3,2-a]isoquinoline
- AKOS024429505
- Corydaline (+)
- LS-14951
- 6H-Dibenzo[a, 5,8,13,13a-tetrahydro-2,3,9,10-tetramethoxy-13-methyl-, (13S-trans)-
- Berbine,3,9,10-tetramethoxy-13-methyl-
- VRSRXLJTYQVOHC-UHFFFAOYSA-N
- 13a.beta.-Berbine, 2,3,9,10-tetramethoxy-13.alpha.-methyl-
- DTXSID40975602
- 13a.beta.-Berbine,3,9,10-tetramethoxy-13.alpha.-methyl-
- (+)-CorydalineCorydalin; (+/-)-Corydaline; d-Corydaline
- 1ST170239
- DA-62466
- +Expand
- MDL： MFCD00076019
- InChIKey： VRSRXLJTYQVOHC-YEJXKQKISA-N
- Inchi： 1S/C22H27NO4/c1-13-15-6-7-18(24-2)22(27-5)17(15)12-23-9-8-14-10-19(25-3)20(26-4)11-16(14)21(13)23/h6-7,10-11,13,21H,8-9,12H2,1-5H3/t13-,21+/m0/s1
- SMILES： O(C([H])([H])[H])C1=C(C([H])=C([H])C2=C1C([H])([H])N1C([H])([H])C([H])([H])C3=C([H])C(=C(C([H])=C3[C@@]1([H])[C@@]2([H])C([H])([H])[H])OC([H])([H])[H])OC([H])([H])[H])OC([H])([H])[H]
- BRN： 0096972

Computed Properties

Exact Mass: 369.19400
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 4
Monoisotopic Mass: 369.19400834 g/mol
Heavy Atom Count: 27
Complexity: 503
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.6
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 40.2
Molecular Weight: 369.5

Experimental Properties

LogP: 3.87540
PSA: 40.16000
Refractive Index: 1.5614 (estimate)
Boiling Point: 499.57°C (rough estimate)
Melting Point: 135°
Flash Point: 135.7±25.9 °C
Color/Form: Powder
Solubility: Not determined
Specific Rotation: D20 +311° (c = 0.8 in alc)
Density: 1.1771 (rough estimate)

Corydaline Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00JL0N-25mg	Corydaline	518-69-4	≥98%	25mg	$100.00	2024-04-30
A2B Chem LLC	AJ12903-25mg	Corydaline	518-69-4	≥98%	25mg	$52.00	2024-04-19
Aaron	AR00JL8Z-2mg	Corydaline	518-69-4	98%	2mg	$131.00
ChemFaces	CFN90196-20mg	Corydaline	518-69-4	>=98%	20mg	$218
ChemScence	CS-4248-5mg	Corydaline	518-69-4	97.52%	5mg	$180.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP0396-20mg	Corydaline	518-69-4	98%	20mg	$85	2023-09-20
Crysdot LLC	CD31001657-5mg	Corydaline	518-69-4	98+%	5mg	$105
DC Chemicals	DCY-158-20 mg	Corydaline	518-69-4	>98%, Standard References Grade	20mg	$280.0	2022-02-28
eNovation Chemicals LLC	Y1055448-1mg	Corydaline	518-69-4	98+%	1mg	$215
FUJIFILM	036-14971-20mg	Corydaline Standard	518-69-4		20mg	JPY 14,400

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Corydaline Related Literature

1. Proceedings of the Chemical Society, Vol. 17, No. 244

Proc. Chem. Soc. London 1901 17 249
2. VII.—The alkaloids of corydalis cava. Conversion of corybulbine into corydaline

James J. Dobbie,Alexander Lauder,Photios G. Paliatseas J. Chem. Soc. Trans. 1901 79 87
3. XIV.—Corydaline. Part VII. The constitution of corydaline

James J. Dobbie,Alexander Lauder J. Chem. Soc. Trans. 1902 81 145
4. XIX.—Corydaline. Part I

James J. Dobbie,Alexander Lauder J. Chem. Soc. Trans. 1892 61 244
5. LVI.—Corydaline. Part II

James J. Dobbie,Alexander Lauder J. Chem. Soc. Trans. 1892 61 605
6. Combining multidimensional chromatography-mass spectrometry and feature-based molecular networking methods for the systematic characterization of compounds in the supercritical fluid extract of Tripterygium wilfordii Hook F

Boquan Qu,Yanfang Liu,Aijin Shen,Zhimou Guo,Long Yu,Dian Liu,Feifei Huang,Ting Peng,Xinmiao Liang Analyst 2023 148 61
7. CXCVII.—Synthetical experiments in the isoquinoline group. Part IV

Robert Downs Haworth,William Henry Perkin J. Chem. Soc. Trans. 1925 127 1453
8. LXV.—On the relation between the absorption spectra and the chemical structure of corydaline, berberine, and other alkaloids

James J. Dobbie,Alexander Lauder J. Chem. Soc. Trans. 1903 83 605
9. LXVIII.—Corydaline. Part V

James Johnson Dobbie,Fred Marsden J. Chem. Soc. Trans. 1897 71 657
10. Rapid discovery and identification of multiple absorbed chemical constituents and metabolites in rat cerebrospinal fluid after oral administration of Jitai tablets by a LC-MS based metabolomics approach

Shuping Wang,Peng Fu,Lei Liu,Lingling Wang,Chengcheng Peng,Weidong Zhang,Runhui Liu RSC Adv. 2016 6 32811

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